Cas no 21900-25-4 (4-Bromo-3-methylbenzoyl chloride)

• Product Name: 4-Bromo-3-methylbenzoyl chloride
• CAS No: 21900-25-4
• MF: C₈H₆BrClO
• MW: 233.489640712738
• MDL: MFCD01075724
• CID: 88297
• PubChem ID: 7021534
• Update Time: 2025-10-28

4-Bromo-3-methylbenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-methylbenzoyl chloride
• 3-methyl-4-bromo benzoyl chloride
• 4-Brom-3-methyl-benzoylchlorid
• 4-bromo 3-methyl benzoyl chloride
• Benzoyl chloride,4-bromo-3-methyl
• 4-Bromo-3-Methyl-Benzoyl Chloride
• WAA90025
• 4-BROMO-3-METHYLBENZOYLCHLORIDE
• 4-bromo-3-methyl benzoyl chloride
• Benzoyl chloride, 4-bromo-3-methyl-
• AKOS022944902
• FT-0617827
• MFCD01075724
• 4-Bromo-3-methylbenzoyl chloride, AldrichCPR
• PVXGJCNXMPLCJU-UHFFFAOYSA-N
• FS-4227
• DTXSID70427386
• 21900-25-4
• 3-methyl-4-bromobenzoyl chloride
• SCHEMBL1707248

• MDL： MFCD01075724
• Inchi： 1S/C8H6BrClO/c1-5-4-6(8(10)11)2-3-7(5)9/h2-4H,1H3
• InChI Key： PVXGJCNXMPLCJU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)Cl)C=C1C
• BRN： 2574147

Computed Properties

• Exact Mass: 231.92900
• Monoisotopic Mass: 231.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Melting Point: 27-28°C
• Boiling Point: 145°C 20mm
• Flash Point: 145°C/20mm
• PSA: 17.07000
• LogP: 3.13650
• Sensitiveness: Moisture Sensitive

4-Bromo-3-methylbenzoyl chloride Security Information

• Hazardous Material transportation number：UN 3261
• Hazard Category Code： 34-50-22
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39;S45
• Packing Group：III
• HazardClass：8
• PackingGroup：III
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Bromo-3-methylbenzoyl chloride

Comprehensive Overview of 4-Bromo-3-methylbenzoyl chloride (CAS No. 21900-25-4)

4-Bromo-3-methylbenzoyl chloride, with the CAS number 21900-25-4, is a versatile organic compound that plays a significant role in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a bromine atom, a methyl group, and a benzoyl chloride moiety. These functional groups contribute to its reactivity and utility in synthetic chemistry and drug development.

The chemical formula of 4-Bromo-3-methylbenzoyl chloride is C₈H₆BrClO. It is a colorless to pale yellow liquid with a distinct odor. The compound is highly reactive due to the presence of the acyl chloride group, which makes it an excellent electrophile in nucleophilic acyl substitution reactions. This reactivity is crucial for its use in the synthesis of various organic compounds, including pharmaceutical intermediates and fine chemicals.

In recent years, 4-Bromo-3-methylbenzoyl chloride has gained attention in the field of medicinal chemistry due to its potential as a building block for the synthesis of bioactive molecules. For instance, it has been utilized in the development of new anti-inflammatory agents and anticancer drugs. A study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of novel derivatives with enhanced biological activity against specific cancer cell lines.

The synthesis of 4-Bromo-3-methylbenzoyl chloride typically involves the reaction of 4-bromo-3-methylbenzoic acid with thionyl chloride (SOCl₂). This process is well-documented and can be carried out under controlled conditions to ensure high yield and purity. The resulting product is often purified by distillation or recrystallization to remove any impurities.

In terms of safety, while 4-Bromo-3-methylbenzoyl chloride is not classified as a hazardous material, it should be handled with care due to its reactivity and potential for causing skin and eye irritation. Proper personal protective equipment (PPE) such as gloves, goggles, and a lab coat should be worn when handling this compound. Additionally, it should be stored in a cool, dry place away from strong bases and reducing agents.

The environmental impact of 4-Bromo-3-methylbenzoyl chloride is another important consideration. Efforts are being made to develop more sustainable methods for its synthesis and use. For example, green chemistry principles are being applied to reduce waste and minimize the environmental footprint associated with its production and disposal.

In conclusion, 4-Bromo-3-methylbenzoyl chloride (CAS No. 21900-25-4) is a valuable compound with a wide range of applications in chemical and pharmaceutical research. Its unique structure and reactivity make it an essential building block for the synthesis of bioactive molecules. Ongoing research continues to explore new uses and improvements in its synthesis, contributing to advancements in medicinal chemistry and drug development.